Cas no 10576-21-3 (3-Ethoxyspiro[3.5]non-2-en-1-one)

• Product Name: 3-Ethoxyspiro[3.5]non-2-en-1-one
• CAS No: 10576-21-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 118705
• PubChem ID: 24974468
• Update Time: 2025-10-21

3-Ethoxyspiro[3.5]non-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxyspiro[3.5]non-2-en-1-one
• Spiro[3.5]non-2-en-1-one, 3-ethoxy- (8CI,9CI)
• 1-ethoxyspiro[3.5]non-1-en-3-one
• SPIRO[3.5]NON-2-EN-1-ONE, 3-ETHOXY-
• 1-ethoxy-spiro[3.5]non-1-en-3-one
• 10576-21-3
• DTXSID30648217
• DB-339333

• Inchi： 1S/C11H16O2/c1-2-13-10-8-9(12)11(10)6-4-3-5-7-11/h8H,2-7H2,1H3
• InChI Key： JPBFQEGAYWNUJK-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C21CCCCC2)=O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 3-Ethoxyspiro[3.5]non-2-en-1-one

Research Brief on 3-Ethoxyspiro[3.5]non-2-en-1-one (CAS: 10576-21-3) in Chemical Biology and Pharmaceutical Applications

3-Ethoxyspiro[3.5]non-2-en-1-one (CAS: 10576-21-3) is a spirocyclic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its spiro[3.5]nonane core and ethoxy-substituted enone moiety, exhibits promising reactivity and biological activity, making it a valuable scaffold for drug discovery and development. Recent studies have explored its synthesis, mechanistic insights, and applications in medicinal chemistry, highlighting its versatility as a building block for bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic routes to 3-Ethoxyspiro[3.5]non-2-en-1-one, emphasizing its utility in the construction of spirocyclic frameworks. The study reported a high-yield, scalable synthesis using a palladium-catalyzed cyclization strategy, which offers advantages in terms of regioselectivity and functional group tolerance. The compound's spirocyclic structure was further leveraged to design novel kinase inhibitors, demonstrating its potential in targeting protein-protein interactions implicated in cancer and inflammatory diseases.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 3-Ethoxyspiro[3.5]non-2-en-1-one was employed as a key intermediate in the development of allosteric modulators for G-protein-coupled receptors (GPCRs). The study highlighted the compound's ability to induce conformational changes in GPCRs, leading to enhanced selectivity and reduced off-target effects. This finding underscores its potential in the design of next-generation therapeutics for neurological disorders, such as Parkinson's disease and schizophrenia.

Recent computational studies have also shed light on the molecular interactions of 3-Ethoxyspiro[3.5]non-2-en-1-one with biological targets. Density functional theory (DFT) calculations and molecular docking simulations revealed that the compound's spirocyclic core and ethoxy group contribute to favorable binding energetics with enzymes involved in oxidative stress pathways. These insights pave the way for its application in designing antioxidants and anti-aging agents, as reported in a 2024 preprint on ChemRxiv.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 3-Ethoxyspiro[3.5]non-2-en-1-one. A 2023 review in Expert Opinion on Drug Discovery noted that while the scaffold offers structural diversity, its metabolic stability and bioavailability require further refinement. Ongoing research is focused on prodrug strategies and formulation technologies to address these limitations, with preliminary results showing improved oral absorption in rodent models.

In conclusion, 3-Ethoxyspiro[3.5]non-2-en-1-one (CAS: 10576-21-3) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its unique spirocyclic architecture and functional group compatibility make it a valuable tool for medicinal chemists. Future research directions include exploring its use in targeted drug delivery systems and combination therapies, as well as expanding its utility in agrochemical and material science applications. Continued interdisciplinary collaboration will be essential to fully unlock the potential of this compound.